Methyl octadec-11-en-9-ynoate
Overview
Description
Methyl octadec-11-en-9-ynoate is a chemical compound that belongs to the family of alkynes. It is an important compound that has numerous applications in scientific research.
Scientific Research Applications
Chemical Derivatives and Analysis
Methyl octadec-11-en-9-ynoate has been explored for its potential in creating various chemical derivatives. For instance, it was epoxidized to yield methyl 11,12-Z-epoxy-octadec-9-ynoate, which underwent further transformations to produce a range of compounds characterized by NMR spectroscopic and mass spectral analyses (Lie Ken Jie & Alam, 2001). Another study synthesized geometric isomers of conjugated linoleic acid from castor oil using this compound as a key intermediate, with an emphasis on nuclear magnetic resonance properties (Lie Ken Jie, Pasha, & Alam, 1997).
Reactions and Product Formation
In a different approach, methyl octadec-trans-11-en-9-ynoate was reacted with mercuric sulfate, leading to various products, including methyl 9(10)-oxoocta-dec-trans-11-enoates. The structural elucidation of these products was achieved through chemical derivatization and spectral characterization (Pasha & Ahmad, 1993). Additionally, reactions of acetylenic fatty esters like methyl octadec-9-ynoate with selenium dioxide/tert-butyl hydroperoxide were studied, yielding a range of mono-keto, hydroxy-keto, and dihydroxy derivatives, with their structures determined by spectroscopic and mass spectral analyses (Jie, Pasha, & Alam, 1997).
Ultrasound-assisted Synthesis
Methyl 12-hydroxy-octadec-9-ynoate, a derivative of methyl octadec-trans-11-en-9-ynoate, was synthesized using ultrasound-assisted reactions. This study also analyzed the 13C nuclear magnetic resonance properties of the resulting compounds (Lie Ken Jie, Pasha, & Ahmad, 1996).
Epoxidation and Rearrangement Studies
Exploring further, methyl santalbate, a variant of this compound, underwent epoxidation and subsequent treatment with various agents to produce halo-oxo-allenic fatty ester derivatives. The products were confirmed using spectrometric and spectroscopic techniques (Lie Ken Jie et al., 2003).
Metabolic Studies
A metabolic study on octadec-9-ynoic acid, closely related to this compound, showed its incorporation into body lipids and total oxidation, revealing important aspects of its metabolism in rats (Reichlmeier et al., 1977).
properties
IUPAC Name |
methyl octadec-11-en-9-ynoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H32O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19(20)21-2/h8-9H,3-7,12-18H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QMZUILXAAOEXNR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCC=CC#CCCCCCCCC(=O)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H32O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40784736 |
Source
|
| Record name | Methyl octadec-11-en-9-ynoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40784736 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
292.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
34724-42-0 |
Source
|
| Record name | Methyl octadec-11-en-9-ynoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40784736 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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